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Compound of Interest

Compound Name: 1-Phenylbutan-2-ol

Cat. No.: B045080

An In-depth Technical Guide to the Safety, Handling, and Disposal of 1-Phenylbutan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and disposal
procedures for 1-Phenylbutan-2-ol (CAS: 701-70-2). Adherence to these guidelines is critical
for ensuring a safe laboratory environment and compliance with regulatory standards.

Chemical Identification and Properties

1-Phenylbutan-2-ol, also known as a-Ethylphenethyl alcohol, is a secondary alcohol.[1][2] Its
fundamental properties are summarized below.

Table 1: Physical and Chemical Properties of 1-Phenylbutan-2-ol
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Property Value Source

IUPAC Name 1-phenylbutan-2-ol [1112]

a-Ethylphenethyl alcohol,
Synonyms _ [1]
Benzyl ethyl carbinol

CAS Number 701-70-2 [11[2]
Molecular Formula C10H140 [11121[3]
Molecular Weight 150.22 g/mol [1][3]
InChiKey LYUPJHVGLFETDG- 1]

UHFFFAOYSA-N

Hazard Identification and Safety

1-Phenylbutan-2-ol is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 2: GHS Hazard Classification for 1-Phenylbutan-2-ol

. . Hazard
Pictogram Signal Word Hazard Class Hazard Code
Statement
Skin )
E, ] ] o Causes skin
lraalt text Warning Corrosion/Irritatio  H315 S
irritation.[1][3]
n
Serious Eye Causes serious
Damage/Eye H319 eye irritation.[1]
Irritation (3]
Specific Target May cause
Organ Toxicity —  H335 respiratory
Single Exposure irritation.[1][3]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and risk.

Engineering Controls and Personal Protective
Equipment (PPE)

A risk assessment should be conducted to determine the appropriate controls and PPE for the

specific procedures being performed.

Table 3: Recommended Personal Protective Equipment (PPE)

. . Rationale and Best
Protection Type Required PPE .
Practices

Must be worn when there is a

) splash hazard. Standard
Chemical safety goggles and a o
Eye and Face _ prescription glasses are not
face shield.[4] o ]
sufficient. An eyewash station

must be readily accessible.[4]

Disposable nitrile gloves

Chemical-resistant gloves should be changed
Skin (Nitrile rubber recommended). immediately upon
Flame-resistant lab coat.[4] contamination. Do not wear

shorts or open-toed shoes.[4]

_ _ Avoid breathing fumes or
Use only in a well-ventilated o
) vapors. If ventilation is
) area or with local exhaust )
Respiratory o ) inadequate, a NIOSH-
ventilation (e.g., a chemical

approved respirator may be
fume hood).[4] PP P Y

necessary.[4]

General Handling and Storage Protocol

A general experimental protocol for handling 1-Phenylbutan-2-ol in a laboratory setting.

Methodology:
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» Preparation: Before handling, ensure that the work area, specifically a certified chemical
fume hood, is clean and uncluttered. Verify that an emergency eyewash station and safety
shower are accessible and operational.[4]

o PPE Donning: Put on all required PPE as specified in Table 3, including a lab coat, chemical
safety goggles, and nitrile gloves.[4]

e Chemical Handling:

o Perform all manipulations of 1-Phenylbutan-2-ol inside the chemical fume hood to
minimize inhalation exposure.[4]

o Keep the container tightly closed when not in use.[4][5]

o Avoid direct contact with skin and eyes.[6]

o Keep away from sources of ignition such as heat, sparks, and open flames.[5]
o Use measures to prevent the buildup of electrostatic charge.[6]

o Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible
materials like strong oxidizing agents.[7][8] Ensure the container is tightly sealed.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][7] Decontaminate the work surface.

e Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, in accordance with the disposal guidelines in Section 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Phenyl-2-butanol | C10H140 | CID 92833 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 1-PHENYLBUTAN-2-OL | CAS 701-70-2 [matrix-fine-chemicals.com]

3. (2R)-1-phenylbutan-2-ol | C10H140 | CID 7003733 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. benchchem.com [benchchem.com]

o 5. carlroth.com:443 [carlroth.com:443]

e 6. opcw.org [opcw.org]

e 7. static.cymitquimica.com [static.cymitquimica.com]

8. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b045080?utm_src=pdf-body-img
https://www.benchchem.com/product/b045080?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-2-butanol
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/alcohols/mm701702
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-Phenylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-Phenylbutan-2-ol
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Amino_2_methyl_4_phenylbutan_2_ol.pdf
https://www.carlroth.com/medias/SDB-4431-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODY4MjR8YXBwbGljYXRpb24vcGRmfGFEUXdMMmcyTWk4NU1UZ3hOemcxTmpJd05URXdMMU5FUWw4ME5ETXhYMGRDWDBWT0xuQmtaZ3w4ZWJlMmE5OTlmMTc2M2FmN2FmMmI0YzY1NThlN2M1Njk1ODE3YmFkZTQ2YzIwOGFjYWZmYWMwYmE0N2EwNmI3
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F464553.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [safety, handling, and disposal of 1-Phenylbutan-2-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045080#safety-handling-and-disposal-of-1-
phenylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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